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Compound of Interest

Compound Name: GSK503

Cat. No.: B607845

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information on the dosage and administration of
GSK503, a potent and specific EZH2 methyltransferase inhibitor, in various mouse models.
The provided protocols and data are intended to guide researchers in designing and executing
in vivo studies.

Introduction

GSK503 is a small molecule inhibitor of the Enhancer of zeste homolog 2 (EZH2), a histone
methyltransferase that plays a critical role in epigenetic regulation. Dysregulation of EZH2
activity is implicated in the pathogenesis of various cancers. GSK503 has shown anti-tumor
efficacy in preclinical mouse models by inhibiting tumor growth and metastasis.[1][2]

Mechanism of Action

GSK503 specifically inhibits the methyltransferase activity of EZH2, leading to a reduction in
the trimethylation of histone H3 at lysine 27 (H3K27me3). This epigenetic mark is associated
with transcriptional repression. By inhibiting EZH2, GSK503 can reactivate the expression of
tumor suppressor genes that are silenced in cancer cells. The downstream effects of GSK503
are mediated through various signaling pathways, including the NF-kB and mTOR pathways.
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Data Presentation: GSK503 Dosage and
Administration in Mouse Models

The following table summarizes the quantitative data on GSK503 dosage and administration in

different mouse models.
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Experimental Protocols
Preparation of GSK503 for Intraperitoneal (i.p.) Injection

Materials:
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e GSK503 powder

¢ Dimethyl sulfoxide (DMSO)

e PEG300

e Tween-80

e Saline (0.9% sodium chloride) or Corn oil

o Sterile microcentrifuge tubes

» Vortex mixer

Protocol 1: Formulation with PEG300, Tween-80, and Saline[1]

This protocol yields a clear solution for administration.

Prepare a stock solution of GSK503 in DMSO (e.g., 100 mg/mL).

e For a 1 mL final working solution, add 50 pL of the 100 mg/mL GSK503 stock solution to 400
pL of PEG300.

e Vortex the mixture until the solution is clear.

e Add 50 pL of Tween-80 to the mixture.

o Vortex again until the solution is clear.

e Add 500 pL of saline to bring the final volume to 1 mL.

e Mix thoroughly by vortexing.

o The final solution should be used immediately for injection.
Protocol 2: Formulation with Corn Oil[1]

e Prepare a stock solution of GSK503 in DMSO (e.g., 100 mg/mL).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b607845?utm_src=pdf-body
https://www.selleckchem.com/products/gsk503.html
https://www.benchchem.com/product/b607845?utm_src=pdf-body
https://www.benchchem.com/product/b607845?utm_src=pdf-body
https://www.selleckchem.com/products/gsk503.html
https://www.benchchem.com/product/b607845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

For a 1 mL final working solution, add 50 pL of the 100 mg/mL GSK503 stock solution to 950
uL of corn oil.

Vortex the mixture thoroughly to ensure a uniform suspension.

The final solution should be used immediately for injection.

Intraperitoneal (i.p.) Injection Procedure in Mice

Materials:

Prepared GSK503 solution
Sterile syringes (e.g., 1 mL)
Sterile needles (e.g., 25-27 gauge)
70% ethanol for disinfection

Appropriate animal restraint device

Procedure:[4][5]

Animal Restraint: Properly restrain the mouse to expose the abdominal area. The two-person
technique is recommended for safety and accuracy. One person restrains the mouse, while
the other performs the injection.

Injection Site: The preferred injection site is the lower right quadrant of the abdomen. This
location helps to avoid puncturing the bladder or cecum.

Injection Angle: Insert the needle at a 15-30 degree angle into the peritoneal cavity.

Aspiration: Gently pull back on the syringe plunger to ensure that the needle has not entered
a blood vessel or organ. If blood or any fluid appears in the syringe, withdraw the needle and
reinject at a different site with a fresh needle and syringe.

Injection: Slowly inject the GSK503 solution into the peritoneal cavity. The maximum
recommended injection volume for a mouse is typically 10 mL/kg.
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» Withdrawal: After injection, withdraw the needle smoothly.

» Monitoring: Return the mouse to its cage and monitor for any signs of distress or adverse
reactions.

Mandatory Visualizations
Signaling Pathways
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Caption: GSK503 inhibits EZH2, leading to downstream effects on signaling pathways and
tumor growth.
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Caption: A typical experimental workflow for evaluating GSK503 efficacy in a mouse tumor
model.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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